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Compound of Interest

Compound Name: Calcipotriol Impurity C

Cat. No.: B13838304

Get Quote

CAS Number: 113082-99-8

This technical guide provides an in-depth overview of Calcipotriol Impurity C, a significant

process-related impurity and photodegradation product of the active pharmaceutical ingredient

(API) Calcipotriol.[1] Intended for researchers, scientists, and professionals in drug

development, this document outlines the chemical properties, analytical methodologies for

detection and quantification, and the known biological context of this impurity.

Chemical and Physical Properties
Calcipotriol Impurity C, also known as (5E)-Calcipotriol or Calcipotriene USP Related

Compound C, is a geometric isomer of Calcipotriol.[2][3] It shares the same molecular formula

and molecular weight as the parent drug but differs in the stereochemistry of the triene system.

This seemingly minor structural change can potentially impact the compound's biological

activity and must be carefully monitored and controlled during drug manufacturing.[1]
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Property Value Reference

Chemical Name

(5E,7E,22E,24S)-24-

cyclopropyl-9,10-secochola-

5,7,10(19),22-tetraene-

1α,3β,24-triol

[2][4]

CAS Number 113082-99-8 [3][5][6][7][8]

Molecular Formula C27H40O3 [5][6][7][8]

Molecular Weight 412.6 g/mol [5]

Appearance White to Off-White Solid [3][4]

Solubility
Soluble in DMSO and

Methanol
[4][9]

Storage

2-8°C, protect from light,

stored under an inert

atmosphere.

[3][4][5]

Formation and Synthesis
Calcipotriol Impurity C is primarily formed through two pathways: as a byproduct during the

synthesis of Calcipotriol and as a degradation product upon exposure to light (photochemical

isomerization).[1] The synthesis of Calcipotriol itself is a complex multi-step process, and

variations in reaction conditions can lead to the formation of different isomers, including

Impurity C.[10][11][12]

The photochemical instability of Calcipotriol is a key factor in the formation of Impurity C.

Exposure to UV radiation can induce isomerization of the 5Z,7E-triene system in Calcipotriol to

the 5E,7E configuration of Impurity C.[13][14]

A logical workflow for the formation and control of Calcipotriol Impurity C during drug

development is outlined below:
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Formation and Control of Calcipotriol Impurity C.

Analytical Methodologies
The detection and quantification of Calcipotriol Impurity C are critical for ensuring the quality

and safety of Calcipotriol drug products. Stability-indicating high-performance liquid

chromatography (HPLC) methods are the primary analytical tools employed for this purpose.

[13][15][16][17]

Experimental Protocol: Stability-Indicating RP-HPLC
Method
The following protocol is a representative example of a reversed-phase HPLC method capable

of separating Calcipotriol Impurity C from the parent drug and other related substances.[13]

[15][16][18]

Chromatographic Conditions:
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Parameter Condition

Column RP-C18, 150 x 4.6 mm, 2.7 µm

Mobile Phase
Gradient elution with a mixture of water,

methanol, acetonitrile, and tetrahydrofuran.

Detection UV at 264 nm

Column Temperature 50°C

Flow Rate 1.0 mL/min

Sample Preparation:

Accurately weigh and dissolve the Calcipotriol sample in a suitable solvent (e.g., a mixture of

acetonitrile and water).

For ointment formulations, extract the drug and impurities using a validated procedure, which

may involve sonication and centrifugation.[17]

Filter the final solution through a 0.45 µm filter before injection.

Data Analysis:

The quantification of Calcipotriol Impurity C is performed by comparing the peak area of the

impurity in the sample chromatogram to that of a certified reference standard of Calcipotriol
Impurity C. The relative retention time (RRT) is used for peak identification.

Spectroscopic Characterization
Detailed spectroscopic data for Calcipotriol Impurity C, such as 1H and 13C NMR, Infrared

(IR), and Mass Spectrometry (MS) fragmentation patterns, are essential for its unequivocal

identification. While some commercial suppliers of the reference standard may provide this

data upon purchase, it is not widely available in the public domain.[4] The general approach for

characterization involves:

NMR Spectroscopy: 1H and 13C NMR are used to elucidate the chemical structure and

stereochemistry of the molecule.[19][20][21][22][23]
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Mass Spectrometry: LC-MS is employed to determine the molecular weight and

fragmentation pattern, which aids in structural confirmation. For Calcipotriol, a precursor to

product ion transition of m/z 411.1 → 393.5 has been reported.[24]

Infrared Spectroscopy: IR spectroscopy provides information about the functional groups

present in the molecule.

An experimental workflow for the identification and characterization of Calcipotriol Impurity C
is depicted below:
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Workflow for the Analysis of Calcipotriol Impurity C.

Biological Context and Signaling Pathways
The biological activity of Calcipotriol Impurity C has not been extensively studied and

reported in publicly available literature. However, its structural similarity to Calcipotriol suggests

that it may interact with the Vitamin D Receptor (VDR), the primary target of Calcipotriol.[5][25]
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Calcipotriol exerts its therapeutic effects in psoriasis by binding to the VDR, which then forms a

heterodimer with the retinoid X receptor (RXR).[26] This complex binds to vitamin D response

elements (VDREs) on DNA, modulating the transcription of genes involved in cell proliferation,

differentiation, and inflammation.[26]

Computational docking studies have suggested that some degradation products of Calcipotriol

may bind to the VDR and are predicted to be non-toxic.[27] However, experimental validation of

the VDR binding affinity and the specific agonist or antagonist activity of Calcipotriol Impurity
C is lacking. Given that other vitamin D isomers with a (5E, 7E) triene geometry have shown

enhanced biological activity, further investigation into the pharmacological profile of Impurity C

is warranted.[14]

The established signaling pathway for the parent compound, Calcipotriol, is illustrated below:
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Signaling Pathway of Calcipotriol via the VDR.
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Conclusion
Calcipotriol Impurity C is a critical quality attribute of Calcipotriol that requires careful control

and monitoring. Its formation as both a process-related impurity and a photodegradation

product necessitates robust analytical methods for its detection and quantification. While its

chemical properties are well-defined, a comprehensive understanding of its biological activity,

particularly its interaction with the Vitamin D Receptor, requires further experimental

investigation. This guide provides a foundational understanding for researchers and drug

development professionals to address the challenges associated with Calcipotriol Impurity C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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